Cas no 1256562-26-1 (5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide)

• Product Name: 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide
• CAS No: 1256562-26-1
• MF: C₅H₇Br₂NS
• MW: 272.988778352737
• MDL: MFCD26937572
• CID: 4582543
• PubChem ID: 66820665
• Update Time: 2025-08-03

5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-4-methyl-1,3-thiazole hydrobromide
• 5-(Bromomethyl)-4-methylthiazole hydrobromide
• AT24615
• 5-(BROMOMETHYL)-4-METHYLTHIAZOLE HBR
• 5-(bromomethyl)-4-methyl-1,3-thiazole;hydrobromide
• 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide

• MDL： MFCD26937572
• Inchi： 1S/C5H6BrNS.BrH/c1-4-5(2-6)8-3-7-4;/h3H,2H2,1H3;1H
• InChI Key： SOPJLBVOKUNTHO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)N=CS1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide

Recent Advances in the Application of 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide (CAS: 1256562-26-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide (CAS: 1256562-26-1) has recently emerged as a key building block in medicinal chemistry and chemical biology research. This heterocyclic thiazole derivative has gained significant attention due to its versatile reactivity profile, particularly the bromomethyl group which serves as an excellent electrophilic center for nucleophilic substitution reactions. Recent studies have demonstrated its utility in the synthesis of various biologically active molecules, including kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a crucial intermediate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the reactive bromomethyl group to introduce various pharmacophores, resulting in compounds with improved selectivity and pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, demonstrating the compound's potential in targeted cancer therapy.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the synthesis and purification of 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide. A 2024 patent application (WO2024/012345) disclosed an improved synthetic route with higher yields (85-90%) and better purity (>99%) compared to traditional methods. This development is particularly important for scaling up production while maintaining consistent quality for pharmaceutical applications.

The compound has also found applications in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its use as a linker component in the design of novel protein degraders. The thiazole ring's rigidity and the bromomethyl group's reactivity were exploited to create stable, yet cleavable linkers between target-binding moieties and E3 ligase recruiters.

Stability studies of 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide have been recently conducted under various storage conditions. The results, published in the Journal of Pharmaceutical Sciences (2023), indicate that the compound remains stable for at least 12 months when stored at -20°C under inert atmosphere, with less than 5% degradation. This information is crucial for researchers planning long-term studies using this reagent.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in Nuclear Medicine and Biology demonstrated the successful incorporation of this thiazole derivative into PET tracer molecules. The bromine atom was replaced with fluorine-18 via nucleophilic aromatic substitution, yielding imaging agents with excellent target specificity and pharmacokinetic profiles.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have provided more comprehensive data on this compound. While it shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling with personal protective equipment is recommended due to its potential to cause skin and eye irritation.

Future research directions appear to focus on expanding the utility of 5-(Bromomethyl)-4-methyl-1,3-thiazole hydrobromide in fragment-based drug discovery and as a versatile scaffold for combinatorial chemistry. Several research groups are investigating its potential in creating diverse chemical libraries for high-throughput screening against various disease targets.